Cas no 1172006-28-8 (5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole)

5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole structure
1172006-28-8 structure
Product Name:5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole
CAS No:1172006-28-8
MF:C7H11N3O2
MW:169.181141138077
CID:3158736
PubChem ID:25247429
Update Time:2025-04-21

5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-5-methyl-3-nitro-1H-pyrazole
    • 5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole
    • 5-methyl-3-nitro-1-propan-2-ylpyrazole
    • 5-methyl-1-(methylethyl)-3-nitropyrazole
    • AKOS015922100
    • EN300-1086938
    • 1172006-28-8
    • 1-isopropyl-5-methyl-3-nitropyrazole
    • STK351572
    • AKOS005167485
    • MDL: MFCD09468152
    • Inchi: 1S/C7H11N3O2/c1-5(2)9-6(3)4-7(8-9)10(11)12/h4-5H,1-3H3
    • InChI Key: OICXZOHWYQLZTC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)N(C(C)C)N=1)=O

Computed Properties

  • Exact Mass: 169.085126602Da
  • Monoisotopic Mass: 169.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.6Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1086938-0.05g
5-methyl-3-nitro-1-(propan-2-yl)-1H-pyrazole
1172006-28-8 95%
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Enamine
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Enamine
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